Cas no 28242-18-4 (Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2))

• Product Name: Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2)
• CAS No: 28242-18-4
• MF: C₁₀H₂₀Cl₂N₄O₄
• MW: 331.196200370789
• CID: 255740
• PubChem ID: 206602
• Update Time: 2025-04-19

Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2)
• bis(3-amino-3-iminopropyl) butanedioate,dihydrochloride
• DTXSID60182497
• 28242-18-4
• Bis(2-amidinoethyl) succinate dihydrochloride
• Succinic acid, diester with hydracrylamidine, dihydrochloride

• Inchi： 1S/C10H18N4O4.2ClH/c11-7(12)3-5-17-9(15)1-2-10(16)18-6-4-8(13)14;;/h1-6H2,(H3,11,12)(H3,13,14);2*1H
• InChI Key： YTSOBFKJXMXBEF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C(CCC(=O)OCCC(=N)N)=O)CCC(=N)N

Computed Properties

• Exact Mass: 330.0864
• Monoisotopic Mass: 330.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 298
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Boiling Point: 416.5°C at 760 mmHg
• Flash Point: 205.7°C
• PSA: 152.34